Cas no 2137937-73-4 (2,2-Difluoro-3-(4-hydroxy-2-methylpyrrolidin-1-yl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(4-hydroxy-2-methylpyrrolidin-1-yl)propanoic acid
• CAS No: 2137937-73-4
• MF: C₈H₁₃F₂NO₃
• MW: 209.190529584885
• CID: 5299848
• Update Time: 2025-05-21

2,2-Difluoro-3-(4-hydroxy-2-methylpyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(4-hydroxy-2-methylpyrrolidin-1-yl)propanoic acid
• 1-Pyrrolidinepropanoic acid, α,α-difluoro-4-hydroxy-2-methyl-
• 2,2-Difluoro-3-(4-hydroxy-2-methylpyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C8H13F2NO3/c1-5-2-6(12)3-11(5)4-8(9,10)7(13)14/h5-6,12H,2-4H2,1H3,(H,13,14)
• InChI Key： UCMQRAHAUYXIEB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN1CC(CC1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: -1.8
• Topological Polar Surface Area: 60.8

Additional information on 2,2-Difluoro-3-(4-hydroxy-2-methylpyrrolidin-1-yl)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(4-hydroxy-2-methylpyrrolidin-1-yl)propanoic acid (CAS No. 2137937-73-4)

2,2-Difluoro-3-(4-hydroxy-2-methylpyrrolidin-1-yl)propanoic acid (CAS No. 2137937-73-4) is a fluorinated organic compound with a unique pyrrolidine-based structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both difluoro and hydroxy functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies highlight the growing demand for fluorinated pyrrolidine derivatives, driven by their applications in drug discovery. Researchers are particularly interested in how the 2-methylpyrrolidin-1-yl moiety influences metabolic stability and bioavailability. The compound’s CAS No. 2137937-73-4 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Its structural features align with trends in designing protease inhibitors and kinase modulators, addressing unmet medical needs in oncology and neurology.

From a synthetic perspective, 2,2-Difluoro-3-(4-hydroxy-2-methylpyrrolidin-1-yl)propanoic acid offers advantages in stereoselective reactions. The 4-hydroxy group allows for further derivatization, while the difluoropropanoic acid backbone contributes to improved lipophilicity. These properties are critical in optimizing pharmacokinetic profiles, a topic frequently discussed in forums and publications focused on small molecule drug development.

Environmental and regulatory considerations are also pivotal. The compound’s fluorine content aligns with green chemistry principles, as fluorinated compounds often require lower dosages due to enhanced potency. Searches for sustainable fluorination methods and eco-friendly intermediates have surged, linking this compound to broader industry trends. Analytical techniques like HPLC and NMR are essential for characterizing its purity, a common query among quality control professionals.

In agrochemicals, 2,2-Difluoro-3-(4-hydroxy-2-methylpyrrolidin-1-yl)propanoic acid is explored for its herbicidal and fungicidal potential. The pyrrolidine ring mimics natural alkaloids, offering modes of action distinct from conventional pesticides. This aligns with global interest in low-residue crop protection agents, a hot topic in agricultural research.

To conclude, CAS No. 2137937-73-4 represents a multifaceted tool for researchers. Its applications span from life sciences to material innovation, answering pressing questions about molecular design and functional group compatibility. As synthetic methodologies advance, this compound is poised to play a pivotal role in next-generation therapeutics and sustainable chemistry.